3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H21NO3S
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)indol-2-one
• InChI: InChI=1S/C23H21NO3S/c1-16-11-12-21(28-16)20(25)15-23(27)18-9-5-6-10-19(18)24(22(23)26)14-13-17-7-3-2-4-8-17/h2-12,27H,13-15H2,1H3
• InChI Key: NISPIPJFAXFPIB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(S1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CCC4=CC=CC=C4)O

Description

3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one, also known as MT-2, is a synthetic peptide that is commonly used in scientific research. MT-2 is a derivative of the naturally occurring α-melanocyte-stimulating hormone (α-MSH) and is known for its ability to stimulate melanin production in the skin.

Mechanism of Action

3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one binds to melanocortin receptors (MC1R, MC3R, MC4R, and MC5R) in the skin and activates a signaling pathway that leads to the production of melanin. Melanin is a pigment that gives color to the skin, hair, and eyes. 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one also stimulates the release of α-MSH, which further enhances melanin production. In addition, 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been shown to activate MC4R in the hypothalamus, which regulates food intake and energy expenditure.
Biochemical and Physiological Effects:
3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been shown to increase melanin production in the skin, resulting in a darker skin tone. It has also been shown to decrease food intake and increase energy expenditure, leading to weight loss. 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been found to have anti-inflammatory effects and may have potential therapeutic applications in the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is a useful tool for studying melanin production in the skin and its effects on food intake and energy expenditure. However, there are limitations to its use in lab experiments. 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is a synthetic peptide and may not accurately mimic the effects of natural α-MSH. In addition, the effects of 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one may vary depending on the species being studied, as different species may have different melanocortin receptor expression patterns.

Future Directions

There are several future directions for research on 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one. One area of interest is its potential use in the treatment of skin conditions such as vitiligo and erythropoietic protoporphyria. Another area of interest is its effects on food intake and energy expenditure, which may have implications for the treatment of obesity. Further research is also needed to better understand the signaling pathways involved in 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one's effects on melanin production and food intake.

Synthesis Methods

3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is synthesized through solid-phase peptide synthesis (SPPS). SPPS involves the stepwise addition of amino acids to a growing peptide chain that is anchored to a solid support. The amino acids are protected by various chemical groups to prevent unwanted reactions. After the peptide chain is synthesized, the final product is cleaved from the solid support and purified.

Scientific Research Applications

3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been extensively studied in scientific research for its ability to stimulate melanin production in the skin. This has led to its use in the development of sunless tanning products. In addition, 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been investigated for its potential use in the treatment of skin conditions such as vitiligo and erythropoietic protoporphyria. 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has also been studied for its effects on food intake, energy expenditure, and body weight regulation.